Cas no 1092093-55-4 (2-Fluoro-5-propoxybenzaldehyde)

• Product Name: 2-Fluoro-5-propoxybenzaldehyde
• CAS No: 1092093-55-4
• MF: C₁₀H₁₁FO₂
• MW: 182.19
• CID: 5079652
• Update Time: 2025-10-25

2-Fluoro-5-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-propoxybenzaldehyde

• Inchi： 1S/C10H11FO2/c1-2-5-13-9-3-4-10(11)8(6-9)7-12/h3-4,6-7H,2,5H2,1H3
• InChI Key： KUPXTNXYMJCETN-UHFFFAOYSA-N
• SMILES： C(C)COC1C=CC(=C(C=1)C=O)F

Additional information on 2-Fluoro-5-propoxybenzaldehyde

2-Fluoro-5-Propoxybenzaldehyde: A Comprehensive Overview

2-Fluoro-5-propoxybenzaldehyde, also known by its CAS number 1092093-55-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with a fluoro group at the 2-position and a propoxy group at the 5-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-fluoro-5-propoxybenzaldehyde involves a series of well-established organic reactions. Typically, the starting material is fluorobenzaldehyde, which undergoes nucleophilic substitution or coupling reactions to introduce the propoxy group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have made 2-fluoro-5-propoxybenzaldehyde more accessible for large-scale applications.

In terms of physical properties, 2-fluoro-5-propoxybenzaldehyde exhibits a melting point of approximately 78°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, facilitating its use in various chemical processes. The compound's UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, which is attributed to the conjugation between the benzene ring and the aldehyde group.

The chemical reactivity of 2-fluoro-5-propoxybenzaldehyde is influenced by the electron-withdrawing fluoro group and the electron-donating propoxy group. The fluoro substituent enhances the electrophilic character of the aldehyde group, making it more reactive towards nucleophilic additions. On the other hand, the propoxy group provides steric hindrance, which can modulate reaction selectivity. These opposing effects make 2-fluoro-5-propoxybenzaldehyde a unique building block in organic synthesis.

In recent years, researchers have explored the use of 2-fluoro-5-propoxybenzaldehyde in drug discovery. Its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Additionally, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications.

The application of 2-fluoro-5-propoxybenzaldehyde extends beyond pharmacology into materials science. It has been used as a precursor for synthesizing advanced polymers and functional materials. For instance, its aldehyde group can participate in click chemistry reactions, leading to the formation of cross-linked networks with tailored mechanical properties.

In conclusion, 2-fluoro-5-propoxybenzaldehyde, with its CAS number 1092093-55-4, stands as a significant compound in modern chemistry. Its unique structure, reactivity, and versatile applications continue to drive research and innovation across multiple disciplines. As new synthetic methods and applications emerge, this compound is poised to play an even more prominent role in both academic and industrial settings.